Cas no 22693-07-8 ([2,2'-Binaphthalene]-1,1',4,4'-tetrone, 3,3'-dimethyl-)

• Product Name: [2,2'-Binaphthalene]-1,1',4,4'-tetrone, 3,3'-dimethyl-
• CAS No: 22693-07-8
• MF: C₂₂H₁₄O₄
• MW: 342.344166278839
• CID: 1411482
• PubChem ID: 11336805
• Update Time: 2025-04-20

[2,2'-Binaphthalene]-1,1',4,4'-tetrone, 3,3'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Binaphthalene]-1,1',4,4'-tetrone, 3,3'-dimethyl-
• 2-methyl-3-(3-methyl-1,4-dioxonaphthalen-2-yl)naphthalene-1,4-dione
• 22693-07-8
• C22H14O4
• DTXSID80462824
• CHEMBL1223985
• SCHEMBL1556617

• Inchi： 1S/C22H14O4/c1-11-17(21(25)15-9-5-3-7-13(15)19(11)23)18-12(2)20(24)14-8-4-6-10-16(14)22(18)26/h3-10H,1-2H3
• InChI Key： RFRKMASEXOLDTH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(C)=C1C1C(C2C=CC=CC=2C(C=1C)=O)=O)=O

Computed Properties

• Exact Mass: 342.08922
• Monoisotopic Mass: 342.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones